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Compound of Interest

Compound Name: 2H-Perfluoro-2-dodecenoic acid

CAS No.: 70887-94-4

Cat. No.: B1474395

Get Quote

Executive Summary
The 10:2 Fluorotelomer Unsaturated Carboxylic Acid (10:2 FTUCA) is a critical intermediate

biomarker in the biotransformation of 10:2 Fluorotelomer Alcohol (10:2 FTOH) into persistent

perfluorinated carboxylic acids (PFCAs). As regulatory scrutiny on "precursor" PFAS

compounds intensifies, the accurate quantification of 10:2 FTUCA is essential for mass balance

studies and environmental fate modeling.

This guide details the use of Wellington Laboratories 10:2 FTUCA (and equivalent CRMs) for

LC-MS/MS analysis. It addresses specific challenges, including the compound's susceptibility

to hydrolysis at the

-unsaturated bond, adsorption to glass surfaces, and isobaric interference management.
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Chemical Name: 2H-Perfluoro-2-dodecenoic acid (10:2 FTUCA)[1][2]

CAS Number: 70887-94-4[1][3]

Molecular Formula:

Molecular Weight: 558.13 g/mol

Structure:

Acidity: Strong acid (pKa < 1 for the carboxylic head, though the unsaturated bond influences

reactivity).

Certified Reference Material (CRM) Source
Primary Supplier: Wellington Laboratories (Cat# 10:2 FTUCA)[4]

Format: Typically supplied as 50 µg/mL or 100 µg/mL solution in Methanol or Acetonitrile.

Isotopically Labeled Internal Standard:M2-10:2 FTUCA (

-labeled). Use is mandatory for accurate quantification to correct for matrix effects and
extraction losses.

Critical Storage & Handling Protocols
WARNING: Unlike stable PFCAs (e.g., PFOA), 10:2 FTUCA contains a reactive double bond.

Improper handling leads to rapid degradation.

Storage Stability
Long-Term Storage: Store neat standards and stock solutions at < -20°C.

Freeze-Thaw Cycles: Minimize strictly. The expansion/contraction and transient pH changes

during freezing can accelerate hydrolysis of the unsaturated bond. Aliquot stock solutions

into single-use vials immediately upon first opening.

Solvent System: Methanol (LC-MS grade) is the preferred solvent. Avoid unbuffered aqueous

storage for long periods.
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Material Compatibility
Glassware:DO NOT USE. 10:2 FTUCA exhibits high adsorption to borosilicate glass.

Labware: Use Polypropylene (PP) or High-Density Polyethylene (HDPE) for all preparation

steps, autosampler vials, and reservoirs.

Filtration: Use Nylon or Polypropylene membrane filters (0.2 µm). Avoid PTFE filters if

possible, or pre-rinse heavily, as they can sometimes leach background PFAS or adsorb

long-chain targets.

Analytical Method: LC-MS/MS Protocol[2][3][5][6][7]
Sample Preparation (Solid Phase Extraction)
For aqueous samples (Surface water, Wastewater):

Conditioning: Weak Anion Exchange (WAX) cartridges (e.g., Oasis WAX or equivalent) are

recommended due to the acidic nature of the analyte.

Condition with 4 mL 0.1%

in Methanol.

Equilibrate with 4 mL Water.

Loading: Load sample (pH adjusted to ~6-8) at 1-2 drops/sec.

Washing:

Wash 1: 4 mL Ammonium Acetate buffer (pH 4).

Wash 2: 4 mL Methanol (removes neutrals; Note: Verify 10:2 FTUCA is not lost here.

Some protocols skip this or use weaker organic wash for long-chain unsaturated acids).

Elution: Elute with 4 mL 0.1%

in Methanol.

Reconstitution: Evaporate to dryness under
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(mild heat, <40°C) and reconstitute in 96:4 Methanol:Water.

Liquid Chromatography Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm or

Waters BEH C18).

Mobile Phase A: 2 mM Ammonium Acetate in Water (Water/MeOH 95:5).[5]

Mobile Phase B: 2 mM Ammonium Acetate in Methanol.

Note: Ammonium acetate is preferred over formic acid to enhance ionization in negative

mode for fluorotelomers.

Flow Rate: 0.3 - 0.4 mL/min.

Gradient:

0 min: 10% B

0.5 min: 10% B

8.0 min: 95% B

10.0 min: 95% B (Wash)

10.1 min: 10% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)
Operate in Negative Electrospray Ionization (ESI-) mode.
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Analyte

Precursor
Ion (

)

Product Ion
(

)

Collision
Energy (V)

Type Mechanism

10:2 FTUCA

(Native)
557.0 493.0 16 - 20 Quantifier

Loss of

+

(64 Da)

557.0 243.0 35 - 40 Qualifier
Fluorocarbon

chain frag.

M2-10:2

FTUCA (IS)
559.0 494.0 16 - 20 Quantifier

Loss of

+

Note: The transition

corresponds to the decarboxylation (

, 44 Da) combined with dehydrofluorination (

, 20 Da). This "double loss" is characteristic of unsaturated fluorotelomer acids.

Visualizing the Science
Metabolic Pathway Context
Understanding where 10:2 FTUCA fits in the degradation pathway is crucial for interpreting

environmental data. It is a transient intermediate between the alcohol (FTOH) and the stable

acid (PFDA).
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Caption: Biotransformation pathway of 10:2 FTOH yielding 10:2 FTUCA as a key intermediate

before conversion to stable PFDA.

Analytical Workflow
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Caption: Step-by-step analytical workflow from sample collection to isotope dilution

quantification.

Quality Assurance & Troubleshooting
Linearity and Calibration

Range: 0.05 ng/mL to 100 ng/mL.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1474395/docs?utm_src=pdf-body-img#application-note-10-2-ftuca-as-a-certified-reference-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighting:

or

linear regression is required due to the wide dynamic range.

Acceptance:

; residuals < 20%.

Common Interferences
Isobaric Interferences: 10:2 FTUCA (Unsaturated) and 10:2 FTCA (Saturated) have different

masses (558 vs 578), but fragmentation patterns can be similar. Ensure chromatographic

separation.

Matrix Suppression: Long-chain fluorotelomers are hydrophobic and elute late, often in the

region of high matrix co-elution. The use of the

internal standard is non-negotiable to correct for this suppression.

Recovery
Typical recovery from water (WAX SPE): 80-110%.

Typical recovery from soil (Solvent Extraction + Carbon Clean-up): 70-100%.

Tip: If recovery is low, check for adsorption to the nitrogen evaporation needle or glass vial

walls during reconstitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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